Cas no 409108-13-0 ((3-fluoro-[1,1'-biphenyl]-4-yl)boronic acid)

• Product name: (3-fluoro-[1,1'-biphenyl]-4-yl)boronic acid
• CAS No: 409108-13-0
• MF: C₁₂H₁₀BO₂F
• MW: 216.016
• MDL: MFCD04115668
• CID: 68043
• PubChem ID: 22341245

(3-fluoro-[1,1'-biphenyl]-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-biphenylboronic acid
• 3-Fluoro-[1,1']-biphenyl-4-boronic acid
• (2-fluoro-4-phenylphenyl)boronic acid
• (3-fluoro-[1,1'-biphenyl]-4-yl)boronic acid
• EN300-317162
• DTXSID10624993
• AB20359
• PS-9617
• 3-fluoro-4-biphenylboronicacid
• AKOS015853378
• MFCD04115668
• JUHFAPMMWMSLKH-UHFFFAOYSA-N
• J-512449
• Z2049891564
• 3-FLUOROBIPHENYL-4-YLBORONIC ACID
• 2-Fluoro-4-phenylbenzeneboronic acid
• CS-0030007
• FT-0732531
• (3-Fluoro[1,1'-biphenyl]-4-yl)boronic acid
• SCHEMBL177425
• AMY29881
• BL001504
• 409108-13-0
• DB-010583
• (2-FLUORO-4-PHENYL-PHENYL)BORONIC ACID
• 3-FLUORO-[1,1'-BIPHENYL]-4-YLBORONIC ACID

• MDL： MFCD04115668
• Inchi： InChI=1S/C12H10BFO2/c14-12-8-10(6-7-11(12)13(15)16)9-4-2-1-3-5-9/h1-8,15-16H
• InChI Key： JUHFAPMMWMSLKH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=C(C=C2)B(O)O)F

Computed Properties

• Exact Mass: 216.07600
• Monoisotopic Mass: 216.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 237-242°C
• Boiling Point: 384.2±52.0 °C at 760 mmHg
• Flash Point: 186.1±30.7 °C
• PSA: 40.46000
• LogP: 1.17250
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(3-fluoro-[1,1'-biphenyl]-4-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives